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Compound Focus: Benzyl Salicylate

CAS No.: 118-58-1

Cat. No.: S575978

Get Quote

Fundamental Properties and Applications

Table 1: Basic Characteristics of Benzyl Salicylate

Property Description

Chemical Names Benzyl salicylate, Salicylic acid benzyl ester, Benzyl 2-hydroxybenzoate [1]

CAS Number 118-58-1 [2] [3] [1]

Molecular
Formula

C₁₄H₁₂O₃ [3] [1]

Molecular Weight 228.24 g/mol [3] [1]

Appearance Clear, colorless to pale yellow liquid [4] [1]

Odor Profile Subtle, sweet floral-balsamic with solar (sunscreen) nuances and faint jasmine

undertones [5]

Table 2: Industrial Applications and Functions
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Industry Primary Function(s) Example Products

Fragrance &
Cosmetics

Fragrance ingredient, fixative, UV
absorber, solvent [3] [4]

Perfumes, lotions, shampoos,
sunscreens [3]

Pharmaceuticals Solvent, stabilizer, potential anti-
inflammatory agent [6] [4] [1]

Topical medications [4]

Food Industry Synthetic flavoring substance and adjuvant
[3] [1]

Flavored foods and beverages
[3] [4]

Experimental Protocols and Key Findings

In Vitro Anti-inflammatory Activity Assay

A 2021 study investigated the anti-inflammatory potential of Benzyl Salicylate isolated from Cornus walteri

in LPS-stimulated mouse macrophage cell line (RAW 264.7) [6].

Experimental Workflow: The following diagram illustrates the key steps of the experimental protocol:
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1. Cell Culture

2. Pre-treatment

Cells exposed to
Benzyl Salicylate (1h)

3. LPS Stimulation

Cells incubated with
LPS (1 μg/mL) for 24h

4. Measurement & Analysis

Griess assay for NO production
Western blot for iNOS, COX-2,

NF-κB pathway proteins

RAW 264.7 macrophages
cultured in DMEM with 10% FBS

Click to download full resolution via product page

Key Findings:
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NO Production Inhibition: Benzyl Salicylate significantly inhibited the production of nitric oxide

(NO), a key pro-inflammatory mediator, in a dose-dependent manner. Its inhibitory effect was more
potent than the positive control L-NMMA [6].

Mechanism of Action: Western blot analysis revealed that the anti-inflammatory action works
through inhibition of the NF-κB signaling pathway. Benzyl Salicylate suppressed the

phosphorylation of IKKα, IKKβ, IκBα, and NF-κB itself, leading to reduced expression of iNOS and
COX-2 enzymes [6].

Toxicity and Hazard Assessment

A 2018 study provided an initial hazard assessment under the Japanese Chemical Substances Control Law

[2].

Table 3: Summary of Toxicity Screening Results

Test Type Model System Key Findings

In Vitro
Genotoxicity

Chromosomal aberration test in Chinese hamster lung

cells

Non-genotoxic
[2]

| Combined Repeated-Dose & Reproductive/Developmental Screening | Rats (administered 0, 30, 100, or

300 mg/kg/day by gavage) | Repeated-dose effects (thymus, liver, epididymis, femur) at ≥100 mg/kg/day.

Developmental toxicity (embryonic resorption, offspring mortality, neural tube defects) at 300 mg/kg/day.

Lower offspring body weight at ≥30 mg/kg/day [2] |

Based primarily on the developmental toxicity observed, the study classified Benzyl Salicylate as hazard

class 2, with a Lowest Observed Adverse Effect Level (LOAEL) of 30 mg/kg/day [2].

Regulatory and Safety Landscape

Table 4: Regulatory Status Across Regions
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Region /
Program

Regulatory Consideration

EU Cosmetics
Regulation

Listed as a fragrance allergen in Annex III. Requires declaration on label if

concentration exceeds 0.001% in leave-on products and 0.01% in rinse-off
products [3].

IFRA Standards Based on IFRA 51, the permitted amount in the finished product for category 4
(face & body care) is 7.3% [5].

U.S. FDA Permitted as a synthetic flavoring substance and adjuvant in food, must be used in
minimum quantities required for intended effect under good manufacturing

practices [3].

REACH Registered under REACH with active status [3].

Formulation and Handling Guidance

Typical Use Concentrations: In perfumes, typical concentrations range from 0.1% to 1%, acting as
a fixative to enhance longevity [3]. In sunscreens and skin/hair care products, it is typically used at

below 0.5% [3].
Stability & Storage: Stable under normal conditions with a shelf life of 12-24 months. Should be

stored in airtight, opaque containers away from heat and light to prevent degradation [3].
Compatibility: Works well with most cosmetic ingredients, particularly in floral fragrance blends with

ylang-ylang and patchouli [5]. Its floral scent must be accounted for in the final fragrance profile [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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